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Compound of Interest

Compound Name: Desipramine-d4

Cat. No.: B562986

For Researchers, Scientists, and Drug Development Professionals

This in-depth technical guide provides comprehensive safety information, handling protocols,
and essential data for the safe and effective use of Desipramine-d4 in a laboratory setting.
Desipramine-d4, a deuterium-labeled analog of the tricyclic antidepressant Desipramine, is
primarily utilized as an internal standard in pharmacokinetic and metabolic studies. Due to its
potent pharmacological activity, stringent adherence to safety protocols is imperative to
minimize exposure risks and ensure a safe research environment.

Compound Identification and Properties

Desipramine-d4 hydrochloride is the deuterated form of Desipramine hydrochloride. The
following tables summarize its key chemical and physical properties.

Table 1: Chemical Identity
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Property Value

10,11-dihydro-N-methyl-5H-dibenz[b,flazepine-

Chemical Name ) )
2,4,6,8-d4-5-propanamine, monohydrochloride

Demethylimipramine-d4, Desimipramine-d4,

Synenyms Desmethylimipramine-d4, DMI-d4
CAS Number 61361-34-0

Molecular Formula CisHi1sDaN2 - HCI

Molecular Weight 306.9 g/mol

Table 2: Physical and Chemical Properties

Property Value
Appearance Solid
Solubility Soluble in water

Recommended long-term storage at -20°C.[1]

Storage Temperature ]
Can be shipped at room temperature.

Hazard Identification and Toxicology

Desipramine-d4 is classified as a hazardous substance. The primary routes of exposure are
inhalation, ingestion, and skin or eye contact. While specific toxicological data for
Desipramine-d4 is limited, the data for the parent compound, Desipramine, serves as a crucial

reference.

GHS Hazard Statements:

e H302: Harmful if swallowed.[1]
e H315: Causes skin irritation.[1]

e H317: May cause an allergic skin reaction.[1]
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e H319: Causes serious eye irritation.[1]
e H334: May cause allergy or asthma symptoms or breathing difficulties if inhaled.
o H335: May cause respiratory irritation.

Toxicological Data (for Desipramine):

Route Species Value
Oral LD50 Mouse 290 mg/kg
Oral LD50 Rat 320 mg/kg

Safe Handling and Experimental Protocols

Due to its potency, Desipramine-d4 must be handled with care in a controlled laboratory
environment. The following protocols are based on general guidelines for handling potent
pharmaceutical compounds and should be adapted to specific experimental needs.

Engineering Controls

» Ventilation: All handling of powdered Desipramine-d4 should be conducted in a certified
chemical fume hood, a glove box, or a similar ventilated enclosure to minimize inhalation
exposure.

o Containment: For procedures with a high risk of aerosol generation, such as weighing or
preparing stock solutions, the use of a containment balance enclosure or a glove box is
strongly recommended.

Personal Protective Equipment (PPE)

A comprehensive PPE regimen is mandatory when handling Desipramine-d4:
o Eye Protection: Chemical safety goggles or a face shield.

o Hand Protection: Nitrile or other chemically resistant gloves. Double gloving is
recommended.
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o Body Protection: A lab coat, preferably disposable, should be worn at all times. For larger
quantities or when there is a risk of splashing, a chemical-resistant apron or suit is advised.

o Respiratory Protection: For operations outside of a ventilated enclosure or in case of a spill,
a NIOSH-approved respirator with an appropriate particulate filter is necessary.

General Experimental Workflow for Handling Potent
Powders

The following diagram outlines a general workflow for safely handling potent powdered

compounds like Desipramine-d4.
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Caption: General workflow for handling potent powdered compounds.

Spill and Emergency Procedures
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e Minor Spills:

o Evacuate the immediate area.

[¢]

Wear appropriate PPE, including respiratory protection.

[¢]

Cover the spill with an absorbent material.

[e]

Carefully collect the material into a sealed, labeled hazardous waste container.

o

Decontaminate the area with a suitable cleaning agent.
e Major Spills:

o Evacuate the entire laboratory.

o Notify the institutional safety officer immediately.

o Prevent entry to the contaminated area.

First Aid Measures

o Eye Contact: Immediately flush eyes with copious amounts of water for at least 15 minutes,
lifting the upper and lower eyelids occasionally. Seek immediate medical attention.

« Skin Contact: Remove contaminated clothing and wash the affected area with soap and
water for at least 15 minutes. Seek medical attention if irritation persists.

 Inhalation: Move the individual to fresh air. If breathing is difficult, provide oxygen. Seek
immediate medical attention.

e Ingestion: Do NOT induce vomiting. If the person is conscious, rinse their mouth with water.
Seek immediate medical attention.

Mechanism of Action and Signaling Pathway

Desipramine is a tricyclic antidepressant that primarily functions by inhibiting the reuptake of
norepinephrine and, to a lesser extent, serotonin at the synaptic cleft. This leads to an
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increased concentration of these neurotransmitters in the synapse, enhancing
neurotransmission.

The following diagram illustrates the primary mechanism of action of Desipramine.
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Caption: Simplified signaling pathway of Desipramine's mechanism of action.

Storage and Disposal

o Storage: Store Desipramine-d4 in a tightly sealed container in a cool, dry, and well-
ventilated area, away from incompatible substances. Long-term storage at -20°C is
recommended.[1]

o Disposal: Dispose of waste material in accordance with all applicable federal, state, and local
environmental regulations. Do not allow the material to enter drains or waterways.

This guide is intended to provide a comprehensive overview of the safe handling of
Desipramine-d4. Researchers are strongly encouraged to consult their institution's specific
safety guidelines and to perform a thorough risk assessment before initiating any new
experimental procedures involving this compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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